3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-benzyl-5-[(5-bromo-2-fluorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H11BrFNOS2/c18-13-6-7-14(19)12(8-13)9-15-16(21)20(17(22)23-15)10-11-4-2-1-3-5-11/h1-9H,10H2/b15-9+
• InChI Key: VUHPJHSONOIOKK-OQLLNIDSSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=C(C=CC(=C3)Br)F)SC2=S
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=C(C=CC(=C3)Br)F)/SC2=S
• Molecular Formula: C17H11BrFNOS2
• Molecular Weight: 408.3 g/mol

Description

3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolidinone derivative that exhibits potent biological activity and has been studied extensively for its therapeutic potential.

Mechanism of Action

The mechanism of action of 3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that this compound may exert its biological activity by inhibiting various enzymes and signaling pathways involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits potent biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and scavenge free radicals, among other effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potent biological activity. This compound can be used to study various biological processes and pathways involved in cancer growth and inflammation. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One potential direction is the development of new drugs based on this compound for the treatment of cancer and other diseases. Another direction is the study of the mechanism of action of this compound to better understand its biological activity. Additionally, further research is needed to explore the potential applications of this compound in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one involves the reaction between 5-bromo-2-fluorobenzaldehyde and 3-benzyl-2-thioxo-1,3-thiazolidin-4-one in the presence of a suitable base. The reaction proceeds via a Knoevenagel condensation followed by a cyclization step, resulting in the formation of the desired product.

Scientific Research Applications

3-benzyl-5-(5-bromo-2-fluorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent antitumor activity. Studies have also shown that this compound possesses anti-inflammatory, antioxidant, and antimicrobial properties, making it a potential candidate for the development of new drugs.